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molecular formula C9H12FNO B8701315 (2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol

(2R)-2-Amino-2-(3-fluoro-2-methylphenyl)ethanol

Cat. No. B8701315
M. Wt: 169.20 g/mol
InChI Key: GVNZWQHIVZKYMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09132136B2

Procedure details

To a stirred solution of lithium borohydride in THF (48.9 ml, 2 M solution) under an argon atmosphere was added dropwise chlorotrimethylsilane (25.0 ml). The resulting suspension was cooled to 0° C. and (RS)-amino-(3-fluoro-2-methyl-phenyl)-acetic acid (7.1 g) was added portionwise, whereby the temperature of the reaction mixture rose transiently to 45° C. The ice bath was removed and stirring was then continued at r.t. for 90 min. The mixture was quenched by dropwise addition of methanol (20 ml) and then concentrated in vacuo. The residue was suspended in ethyl acetate and washed with 2 N aq NaOH. The phases were separated and the aqueous phase was extracted with ethyl acetate. The combined organic phases were dried over sodium sulphate and concentrated in vacuo to afford (RS)-2-amino-2-(3-fluoro-2-methyl-phenyl)-ethanol (1.83 g, 28%) as a light yellow solid. MS (ISP): 170.3 ([M+H]+).
Name
lithium borohydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chlorotrimethylsilane
Quantity
25 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
48.9 mL
Type
solvent
Reaction Step One
Name
(RS)-amino-(3-fluoro-2-methyl-phenyl)-acetic acid
Quantity
7.1 g
Type
reactant
Reaction Step Two
Name
(RS)-2-amino-2-(3-fluoro-2-methyl-phenyl)-ethanol
Yield
28%

Identifiers

REACTION_CXSMILES
[BH4-].[Li+].Cl[Si](C)(C)C.[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[C:10](O)=[O:11]>C1COCC1>[NH2:8][CH:9]([C:13]1[CH:18]=[CH:17][CH:16]=[C:15]([F:19])[C:14]=1[CH3:20])[CH2:10][OH:11] |f:0.1|

Inputs

Step One
Name
lithium borohydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[BH4-].[Li+]
Name
chlorotrimethylsilane
Quantity
25 mL
Type
reactant
Smiles
Cl[Si](C)(C)C
Name
THF
Quantity
48.9 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
(RS)-amino-(3-fluoro-2-methyl-phenyl)-acetic acid
Quantity
7.1 g
Type
reactant
Smiles
NC(C(=O)O)C1=C(C(=CC=C1)F)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
rose transiently to 45° C
CUSTOM
Type
CUSTOM
Details
The ice bath was removed
CUSTOM
Type
CUSTOM
Details
The mixture was quenched by dropwise addition of methanol (20 ml)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
WASH
Type
WASH
Details
washed with 2 N aq NaOH
CUSTOM
Type
CUSTOM
Details
The phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried over sodium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 90 min
Name
(RS)-2-amino-2-(3-fluoro-2-methyl-phenyl)-ethanol
Type
product
Smiles
NC(CO)C1=C(C(=CC=C1)F)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.83 g
YIELD: PERCENTYIELD 28%
YIELD: CALCULATEDPERCENTYIELD 27.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.